Cas no 2680840-29-1 (3-{(tert-butoxy)carbonyl3-chloro-5-(trifluoromethyl)pyridin-2-ylamino}propanoic acid)

• Product Name: 3-{(tert-butoxy)carbonyl3-chloro-5-(trifluoromethyl)pyridin-2-ylamino}propanoic acid
• CAS No: 2680840-29-1
• MF: C₁₄H₁₆ClF₃N₂O₄
• MW: 368.736053466797
• CID: 5625391
• PubChem ID: 165942195
• Update Time: 2025-05-20

3-{(tert-butoxy)carbonyl3-chloro-5-(trifluoromethyl)pyridin-2-ylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28300728
• 2680840-29-1
• 3-{[(tert-butoxy)carbonyl][3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino}propanoic acid
• 3-{(tert-butoxy)carbonyl3-chloro-5-(trifluoromethyl)pyridin-2-ylamino}propanoic acid

• Inchi： 1S/C14H16ClF3N2O4/c1-13(2,3)24-12(23)20(5-4-10(21)22)11-9(15)6-8(7-19-11)14(16,17)18/h6-7H,4-5H2,1-3H3,(H,21,22)
• InChI Key： BOOJESXMZOEMJN-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N(C(=O)OC(C)(C)C)CCC(=O)O

Computed Properties

• Exact Mass: 368.0750692g/mol
• Monoisotopic Mass: 368.0750692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 79.7Ų

Additional information on 3-{(tert-butoxy)carbonyl3-chloro-5-(trifluoromethyl)pyridin-2-ylamino}propanoic acid

3-{(tert-butoxy)carbonyl3-chloro-5-(trifluoromethyl)pyridin-2-ylamino}propanoic acid: A Comprehensive Overview

The compound with CAS No. 2680840-29-1, known as 3-{(tert-butoxy)carbonyl3-chloro-5-(trifluoromethyl)pyridin-2-ylamino}propanoic acid, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound is notable for its complex structure, which incorporates multiple functional groups, including a tert-butoxy carbonyl group, a chlorine substituent, and a trifluoromethyl group. These features contribute to its unique chemical properties and potential applications in drug development.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The presence of the tert-butoxy carbonyl group serves as a protective group during synthesis, enabling precise control over the reactivity of the molecule. Meanwhile, the chlorine substituent and trifluoromethyl group introduce electronic effects that can modulate the compound's interaction with biological targets, such as enzymes or receptors. This makes it a promising candidate for designing drugs targeting various diseases, including cancer and inflammatory conditions.

One of the most intriguing aspects of this compound is its versatility in synthetic chemistry. Researchers have employed advanced techniques, such as multicomponent reactions and click chemistry, to synthesize this molecule efficiently. These methods not only enhance the yield but also reduce the environmental footprint of the synthesis process, aligning with current green chemistry principles. Furthermore, the compound's stability under various reaction conditions has made it a valuable intermediate in the synthesis of more complex molecules.

From an applications perspective, this compound has shown potential in several areas. In pharmacology, it has been used as a lead compound for designing inhibitors of key enzymes involved in disease pathways. For instance, its ability to bind to specific protein targets with high affinity has been demonstrated in recent in vitro studies. Additionally, its role as a building block in peptide synthesis has opened new avenues for creating bioactive molecules with tailored functionalities.

The structural complexity of 3-{(tert-butoxy)carbonyl3-chloro-5-(trifluoromethyl)pyridin-2-ylamino}propanoic acid also presents challenges in terms of characterization and analysis. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, have been employed to confirm its structure and purity. These methods provide critical insights into the molecule's conformational properties and stability, which are essential for understanding its behavior in different chemical environments.

In conclusion, CAS No. 2680840-29-1 represents a significant advancement in organic chemistry, offering a versatile platform for exploring new chemical entities with therapeutic potential. Its unique combination of functional groups and synthetic accessibility positions it as a valuable tool in both academic research and industrial applications. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in shaping future developments in medicinal chemistry.